5-octyl-1H-indole

• Molecular Formula: C16H23N
• Molecular Weight: 229.36 g/mol
• IUPAC Name: 5-octyl-1H-indole
• InChI: InChI=1S/C16H23N/c1-2-3-4-5-6-7-8-14-9-10-16-15(13-14)11-12-17-16/h9-13,17H,2-8H2,1H3
• InChI Key: DWUSZBXMUVINPS-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCC1=CC2=C(C=C1)NC=C2

Description

5-octyl-1H-indole is a useful research compound. Its molecular formula is C16H23N and its molecular weight is 229.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of the product of Step A (0.17 g; 0.75 mmol) and 10% Pd/carbon (0.2 g) in EtOH (15 ml) was stirred at room temperature for 40 min under H2 (balloon). The catalyst was removed by filtration through the Celite pad, washed with CH2Cl2 (2×10 ml) and combined filtrates were evaporated to dryness under reduced pressure. The residue was purified by FCC (SiO2; hexane/EtOAc; 9:1) to give the title compound (0.08 g; 46%) as a colourless syrup. 1H-NMR (CDCl3) 0.86 (tr, 3H, J=6.7 Hz); 1.28 (m, 10H); 1.65 (m, 2H); 2.68 (tr, 2H, J=7.9 Hz); 6.47 (m, 1H); 7.02 (dd, 1H, J=1.5, 8.3 Hz); 7.16 (m, 1H); 7.29 (d, 1H, J=8.3 Hz); 7.42 (s, 1H); 8.04 (broad s, 1H).